(E)-3-(5-bromo-2-furyl)-N-(3-morpholinopropyl)acrylamide;hydrochloride

• Molecular Formula: C14H19BrN2O3
• Molecular Weight: 343.22 g/mol
• IUPAC Name: (E)-3-(5-bromofuran-2-yl)-N-(3-morpholin-4-ylpropyl)prop-2-enamide
• InChI: InChI=1S/C14H19BrN2O3/c15-13-4-2-12(20-13)3-5-14(18)16-6-1-7-17-8-10-19-11-9-17/h2-5H,1,6-11H2,(H,16,18)/b5-3+
• InChI Key: XLUVCBOJTSJKTB-HWKANZROSA-N
• Isomeric SMILES: C1COCCN1CCCNC(=O)/C=C/C2=CC=C(O2)Br
• SMILES: C1COCCN1CCCNC(=O)C=CC2=CC=C(O2)Br

Description

3-(5-bromo-2-furanyl)-N-[3-(4-morpholinyl)propyl]-2-propenamide is a member of morpholines.

Scientific Research Applications

Synthesis and Configuration of Furan Compounds

Studies on the synthesis of furan compounds, including derivatives like (E)-3-(5-bromo-2-furyl)-N-(3-morpholinopropyl)acrylamide hydrochloride, have been conducted to understand their steric configurations and synthesis methods. For instance, the synthesis and configuration of various furan compounds, such as 3-(5-Nitro-2-furyl)-2-(5-bromo-2-furyl)acrylic acids, have been explored (Hirao, Kato, & Kozakura, 1973). These studies are crucial for understanding the chemical properties and potential applications of these compounds in scientific research.

Antibacterial and Antimutagenic Properties

Some derivatives of furan compounds, such as 3-(5-nitro-2-furyl) acrylamides, have been studied for their antibacterial properties. A study found that N-(2-hydroxypropyl)-3-(5-nitro-2-furyl) acrylamide exhibited strong antibacterial activity (Saikachi & Suzuki, 1958). Additionally, the antimutagenic properties of lactic acid-cultured milk against mutagens like 2-(2-furyl)-3-(5-nitro-2-furyl) acrylamide have been examined, showing potential for reducing mutagenic activities in certain substances (Hosono, Kashina, & Kada, 1986).

Chemical Synthesis and Reactions

Various chemical synthesis methods and reactions involving furan derivatives have been researched. For example, the synthesis of 2-cyano-3-(5-nitro-2-furyl) acrylamides and esters, which did not exhibit the expected antibacterial activity, was studied for its synthesis process and potential applications (Saikachi & Suzuki, 1959). These studies contribute to the understanding of chemical reactions and synthesis methods of furan derivatives.

Potential Medicinal Applications

Some studies have focused on the potential medicinal applications of furan derivatives. For instance, derivatives of α-(5-nitro-2-furyl)-acrylamides and esters have been synthesized and screened for their anthelmintic activity, which shows promise in medical research for treating certain diseases (Chan et al., 1963). This research area opens up possibilities for new drug development using furan derivatives.